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This in-depth technical guide provides a detailed analysis of the spectroscopic data for trans-2-
Hexenyl acetate (CAS No. 2497-18-9), a key fragrance and flavor compound.[1][2] Aimed at
researchers, scientists, and professionals in drug development and chemical analysis, this
document offers a thorough examination of its Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data. The guide emphasizes the causal relationships behind
experimental choices and provides a framework for the structural elucidation and quality control
of this important unsaturated ester.

Introduction to trans-2-Hexenyl Acetate

trans-2-Hexenyl acetate is a colorless liquid with a characteristic fresh, green, and fruity
aroma, often described as reminiscent of apple and banana.[1] It is a naturally occurring
compound found in various fruits and essential oils, and it is also synthesized for use in the
flavor and fragrance industry.[3] The unique sensory properties of trans-2-Hexenyl acetate are
a direct consequence of its molecular structure, which features a six-carbon chain with a trans-
configured double bond and an acetate ester functional group. Spectroscopic techniques are
indispensable for verifying the structure, purity, and isomeric integrity of this compound.
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Molecular Structure and Spectroscopic Correlation

The structure of trans-2-Hexenyl acetate is foundational to understanding its spectral data.
The key structural features to be identified are the acetate group, the trans-disubstituted
alkene, and the aliphatic chain.

Caption: Molecular structure of trans-2-Hexenyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the detailed structural analysis of organic molecules.
For trans-2-Hexenyl acetate, both *H and 13C NMR provide unambiguous evidence for its
structure.

Experimental Protocol: NMR Spectroscopy

A typical NMR experiment for a liquid sample like trans-2-Hexenyl acetate involves the
following steps:

o Sample Preparation: A small amount of the neat liquid (typically 5-10 mg) is dissolved in
approximately 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCIs), ina5
mm NMR tube. A small amount of tetramethylsilane (TMS) can be added as an internal
standard for chemical shift referencing (6 = 0.00 ppm), although modern spectrometers can
reference the residual solvent peak.

 Instrument Setup: The NMR spectrometer is tuned to the appropriate frequencies for *H and
13C nuclei. Standard acquisition parameters are set, which may be optimized for
concentration and desired resolution.

o Data Acquisition: The *H NMR spectrum is typically acquired first due to its higher sensitivity.
This is followed by the 13C NMR spectrum, which may require a longer acquisition time.

o Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed to
generate the frequency-domain spectrum. This is followed by phasing, baseline correction,
and integration to obtain the final spectrum for analysis.

'H NMR Spectroscopic Data
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The *H NMR spectrum of trans-2-Hexenyl acetate provides a wealth of information regarding
the proton environment in the molecule.

Chemical Shift (3)

Multiplicity Integration Assignment

ppm

~5.72 m 1H H-3
~5.55 m 1H H-2
~4.53 d 2H H-1
~2.06 m 2H H-4
~2.04 s 3H H-8
~1.40 m 2H H-5
~0.91 t 3H H-6

Data sourced from ChemicalBook.[4]
Interpretation of the *H NMR Spectrum:

e The signals for the vinylic protons (H-2 and H-3) appear in the downfield region (~5.5-5.8
ppm) due to the deshielding effect of the double bond. The multiplicity of these signals is
complex due to coupling to each other and to the adjacent methylene protons. The large
coupling constant between H-2 and H-3 is characteristic of a trans configuration.

o The methylene protons adjacent to the ester oxygen (H-1) are deshielded and appear as a
doublet around 4.53 ppm, coupled to the vinylic proton H-2.

» The singlet at approximately 2.04 ppm corresponds to the three protons of the acetate
methyl group (H-8). Its integration value of 3H is a key identifier for the acetate moiety.

e The remaining aliphatic protons (H-4, H-5, and H-6) appear in the upfield region, with
chemical shifts and multiplicities consistent with their positions in the alkyl chain.

13C NMR Spectroscopic Data
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The 13C NMR spectrum complements the *H NMR data by providing information about the
carbon skeleton.

Chemical Shift (8) ppm Assignment
~170.8 C-7 (C=0)
~135.0 C-3

~125.5 C-2

~65.0 C-1

~34.5 C-4

~22.0 C-5

~20.9 C-8

~13.6 C-6

Interpretation of the 3C NMR Spectrum:

The carbonyl carbon of the ester group (C-7) is the most downfield signal, appearing around
170.8 ppm.

e The two sp? hybridized carbons of the double bond (C-2 and C-3) are observed at
approximately 125.5 and 135.0 ppm.

e The carbon attached to the ester oxygen (C-1) is found at around 65.0 ppm.

e The remaining aliphatic carbons (C-4, C-5, C-6, and C-8) appear in the upfield region,
consistent with their chemical environments.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in
a molecule.

Experimental Protocol: IR Spectroscopy
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For a liquid sample like trans-2-Hexenyl acetate, the IR spectrum is typically obtained using
the neat liquid film method:

o Sample Preparation: A drop of the neat liquid is placed between two salt plates (e.g., NaCl or
KBr).

o Data Acquisition: The salt plates are placed in the sample holder of the IR spectrometer, and
the spectrum is recorded.

o Background Subtraction: A background spectrum of the empty salt plates is recorded and
subtracted from the sample spectrum to remove any atmospheric and instrumental
interferences.

IR Spectroscopic Data

The IR spectrum of trans-2-Hexenyl acetate displays characteristic absorption bands
corresponding to its functional groups.

Wavenumber (cm~12) Intensity Assignment

~2960 Strong C-H (sp?) stretching
~2870 Medium C-H (sp?3) stretching
~1740 Strong C=0 (ester) stretching
~1670 Medium C=C (alkene) stretching
~1230 Strong C-O (ester) stretching

=C-H out-of-plane bending
~970 Strong
(trans)

Data sourced from ChemicalBook.[5]
Interpretation of the IR Spectrum:

e Avery strong absorption band around 1740 cm~1 is indicative of the C=0 stretching vibration
of the ester functional group.
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e The C-O stretching vibration of the ester is observed as a strong band around 1230 cm~2.

e The presence of the C=C double bond is confirmed by a medium intensity absorption at
approximately 1670 cm~1.

e Astrong band around 970 cm~! is characteristic of the out-of-plane bending of the C-H
bonds on a trans-disubstituted double bond. This is a key diagnostic peak for the
stereochemistry of the alkene.

e The strong absorptions in the 2850-3000 cm~! region are due to the C-H stretching
vibrations of the aliphatic portions of the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol: Mass Spectrometry

Electron lonization (EI) is a common technique for the mass spectrometric analysis of volatile
compounds like trans-2-Hexenyl acetate:

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,
often via a gas chromatograph (GC-MS) for separation and purification.

« lonization: In the ion source, the sample molecules are bombarded with a high-energy
electron beam (typically 70 eV), causing them to ionize and fragment.

e Mass Analysis: The resulting positively charged ions are accelerated and separated based
on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of ion abundance versus m/z.

Mass Spectrometric Data

The mass spectrum of trans-2-Hexenyl acetate shows a molecular ion peak and several
characteristic fragment ions.
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miz Relative Intensity Proposed Fragment
142 Low [M]* (Molecular lon)
82 Moderate [M - CH3COOH]*

67 High [CsH7]*

43 Very High [CHsCO]J* (Base Peak)

Data sourced from ChemicalBook.[6]
Interpretation of the Mass Spectrum:

e The molecular ion peak [M]* is observed at m/z 142, which corresponds to the molecular
weight of CsH140x2.

e The base peak at m/z 43 is due to the formation of the highly stable acetyl cation
([CHsCOQJY).

» Asignificant peak at m/z 82 results from the loss of acetic acid (CHzCOOH, 60 Da) from the
molecular ion via a McLafferty-type rearrangement.

e The peak at m/z 67 can be attributed to the CsH~* fragment, formed by further fragmentation

of the [M - CHsCOOH]* ion.
- *CH3 [C5H7]+
m/z = 67

[C6H10]+e
m/z = 82

- CH3COOH

[C8H1402]+-
m/z = 142

- *OCH2CH=CH(CH2)2CH3

[CH3CO]+
m/z = 43

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. TRANS-2-HEXENYL ACETATE [ventos.com]

o 2. Zk R -2-C. ¥l 98% | Sigma-Aldrich [sigmaaldrich.cn]

e 3. scentree.co [scentree.co]

e 4. trans-2-Hexenyl acetate(2497-18-9) 1H NMR [m.chemicalbook.com]

e 5. trans-2-Hexenyl acetate(2497-18-9) IR Spectrum [chemicalbook.com]

e 6. trans-2-Hexenyl acetate(2497-18-9) MS spectrum [chemicalbook.com]

¢ To cite this document: BenchChem. [A Comprehensive Spectroscopic Guide to trans-2-
Hexenyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223535/docs#a-comprehensive-spectroscopic-

guide-to-trans-2-hexenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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